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Compound of Interest

Compound Name: 2,2-Difluorobutane

Cat. No.: B3031438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

2,2-difluorobutane in a laboratory setting. Adherence to these guidelines is crucial for

ensuring personnel safety and maintaining the integrity of experimental work.

Properties of 2,2-Difluorobutane
2,2-Difluorobutane is a colorless, highly flammable liquid. Its physical and chemical properties

are summarized in the table below.

Property Value

Molecular Formula C₄H₈F₂

Molecular Weight 94.10 g/mol

Boiling Point 30.8 °C

Melting Point -114 °C

Density 0.9164 g/cm³

Flash Point -27.5 °C

CAS Number 353-81-1
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Safety and Hazard Information
2,2-Difluorobutane is classified as a highly flammable liquid and vapor. It can cause skin and

serious eye irritation, and may cause respiratory irritation.[1]

Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

A comprehensive list of recommended personal protective equipment for handling 2,2-
difluorobutane is provided in the table below.

Protection Type Specification

Eye/Face Protection
Safety glasses with side shields or chemical

goggles.

Hand Protection
Chemical-resistant gloves (e.g., Nitrile,

Neoprene).

Skin and Body Protection Flame-retardant lab coat and closed-toe shoes.

Respiratory Protection
Use in a well-ventilated area or with a respirator

if exposure limits are exceeded.

Handling and Storage Procedures
Proper handling and storage are critical to minimize the risks associated with 2,2-
difluorobutane.
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Always handle 2,2-difluorobutane in a well-ventilated area, preferably within a certified

chemical fume hood.

Eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces.[2]

Use non-sparking tools and explosion-proof equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid contact with skin and eyes. Wash hands thoroughly after handling.

Storage
Store in a tightly closed, airtight container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Recommended storage temperature is between 2°C and 8°C.

Store away from incompatible materials, particularly strong oxidizing agents.

Storage areas should be secure and accessible only to trained and authorized personnel.

The following diagram illustrates the logical workflow for the safe handling and storage of 2,2-
difluorobutane.
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Experimental Protocol: Use of 2,2-Difluorobutane as
a Low-Boiling-Point Solvent in a Grignard Reaction
This protocol outlines a general procedure for using 2,2-difluorobutane as a solvent in a

Grignard reaction, taking into account its low boiling point and high volatility.

Materials:

2,2-Difluorobutane (anhydrous)

Magnesium turnings

Alkyl or aryl halide

Substrate for reaction (e.g., aldehyde, ketone)

Anhydrous workup and quenching reagents (e.g., saturated ammonium chloride solution)

Round-bottom flask

Reflux condenser with a drying tube

Addition funnel

Magnetic stirrer and stir bar

Inert gas supply (e.g., Nitrogen or Argon)

Ice bath

Procedure:

Apparatus Setup:

Assemble the reaction apparatus (round-bottom flask, reflux condenser, addition funnel)

and flame-dry under a stream of inert gas to remove any moisture.

Ensure all joints are well-sealed.
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Place magnesium turnings and a magnetic stir bar in the reaction flask.

Initiation of Grignard Reagent Formation:

Add a small amount of 2,2-difluorobutane to the flask to cover the magnesium turnings.

In the addition funnel, prepare a solution of the alkyl or aryl halide in anhydrous 2,2-
difluorobutane.

Add a small portion of the halide solution to the magnesium turnings to initiate the

reaction. Gentle heating or the addition of an iodine crystal may be necessary.

Grignard Reagent Formation:

Once the reaction has initiated (indicated by bubbling and/or a color change), begin the

dropwise addition of the remaining halide solution from the addition funnel at a rate that

maintains a gentle reflux. Due to the low boiling point of 2,2-difluorobutane, an ice bath

may be necessary to control the reaction temperature.

After the addition is complete, allow the reaction to stir at room temperature until the

magnesium is consumed.

Reaction with Substrate:

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of the substrate in anhydrous 2,2-difluorobutane in the addition

funnel.

Add the substrate solution dropwise to the stirred Grignard reagent, maintaining a low

temperature to control the exothermic reaction.

Workup:

After the reaction is complete, quench the reaction by slowly adding a saturated aqueous

solution of ammonium chloride while cooling the flask in an ice bath.

Separate the organic layer. Extract the aqueous layer with an appropriate solvent.
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Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and

concentrate under reduced pressure to obtain the crude product.

The following diagram illustrates the experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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